Cas no 7467-56-3 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- NSC400975
- AC1L8008
- NSC-400975
- 7467-56-3
- DTXSID40322319
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- Inchi： InChI=1S/C15H11N/c1-2-7-13-10(4-1)8-11-5-3-6-12-9-16-15(13)14(11)12/h1-7,9,15H,8H2
- InChI Key： KUIHQEWIYUMMHZ-UHFFFAOYSA-N
- SMILES： C1C2=C3C(C4=CC=CC=C41)N=CC3=CC=C2
Computed Properties
- Exact Mass: 205.08923
- Monoisotopic Mass: 205.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.4Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 12.36
- LogP: 2.54830
Related Literature
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1. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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